4-[(5-imino-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]-2-methoxyphenyl 3-methylbenzoate

• IUPAC Name: [4-[(E)-(5-imino-7-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene)methyl]-2-methoxyphenyl] 3-methylbenzoate
• InChI: InChI=1S/C21H16N4O4S/c1-12-4-3-5-14(8-12)20(27)29-16-7-6-13(10-17(16)28-2)9-15-18(22)25-21(24-19(15)26)30-11-23-25/h3-11,22H,1-2H3/b15-9+,22-18?
• InChI Key: RNHLBUMKZWAFCV-TWGBNTOESA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)C=C3C(=N)N4C(=NC3=O)SC=N4)OC
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)/C=C/3\C(=N)N4C(=NC3=O)SC=N4)OC
• Molecular Formula: C21H16N4O4S
• Molecular Weight: 420.4 g/mol

Description

The compound “4-[(5-imino-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]-2-methoxyphenyl 3-methylbenzoate” is a complex organic molecule. It contains a thiadiazolo[3,2-a]pyrimidin core, which is a heterocyclic compound containing a thiadiazole ring fused with a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A general and convenient route for the synthesis of 5-(aryl)-[1,3,4]thiadiazol-2-ylamines, Schiff bases of thiadiazoles, and 2,5,7-triaryl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6[7H]-one has been described. Another method involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature.

Chemical Reactions Analysis

The reactions of 2-amino-5-mercapto- (or 2,5-dimercapto)-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiadiazolo pyrimidine to give the corresponding sulfides have been studied. The possibility of S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring has been shown.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the literature, similar compounds have been found to exhibit a broad spectrum of antimicrobial action.

Future Directions

The compound and its derivatives could be useful in the search for new antimicrobial drugs. Furthermore, the green synthesis protocol described offers advantages such as rapid synthesis, mild reaction conditions, eco-friendliness, reusability of catalyst, and no need for column chromatography. These features suggest potential for further exploration and optimization in future research.